N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-[4-[(4-ethylpiperazin-1-yl)methyl]phenyl]urea
• InChI: InChI=1S/C20H24F2N4O/c1-2-25-9-11-26(12-10-25)14-15-3-6-17(7-4-15)23-20(27)24-19-8-5-16(21)13-18(19)22/h3-8,13H,2,9-12,14H2,1H3,(H2,23,24,27)
• InChI Key: ZCZIBDLUUZKLAO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC=C(C=C2)NC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C20H24F2N4O
• Molecular Weight: 374.4 g/mol

Description

N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea, also known as DFP-10825, is a small molecule inhibitor that targets the oncogenic protein, BCL-2. BCL-2 is a member of the B-cell lymphoma 2 (BCL-2) family of proteins, which regulate apoptosis or programmed cell death. Overexpression of BCL-2 has been implicated in the development and progression of various types of cancer, including leukemia, lymphoma, breast, lung, and prostate cancer. Therefore, inhibition of BCL-2 has emerged as a promising strategy for cancer therapy.

Mechanism of Action

N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea binds to the hydrophobic groove of BCL-2, which is critical for the anti-apoptotic function of the protein. By occupying this site, N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea prevents the interaction between BCL-2 and its pro-apoptotic partners, such as BAX and BAK, leading to the activation of the apoptotic pathway and the death of cancer cells.
Biochemical and Physiological Effects
N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea has been shown to induce caspase-dependent apoptosis in cancer cells, as evidenced by the cleavage of caspase-3 and PARP, two key markers of apoptosis. N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea also decreases the mitochondrial membrane potential, which is a hallmark of apoptosis. In addition, N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea has been reported to inhibit the growth and survival of cancer stem cells, which are thought to be responsible for tumor recurrence and metastasis.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea has several advantages as a research tool for studying BCL-2-dependent apoptosis. It is a highly specific inhibitor of BCL-2, with minimal off-target effects. It is also cell-permeable and can be used in a variety of cell-based assays, including flow cytometry, western blotting, and immunofluorescence. However, N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea has some limitations, including its relatively low potency compared to other BCL-2 inhibitors and its poor solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea. First, further optimization of the compound may lead to the development of more potent and selective BCL-2 inhibitors with improved pharmacological properties. Second, combination therapy with N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea and other anticancer agents may enhance the efficacy of treatment and overcome drug resistance. Third, the role of BCL-2 in other diseases, such as autoimmune disorders and neurodegenerative diseases, may be explored using N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea as a research tool. Finally, the use of N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea in clinical trials for cancer patients may be investigated to evaluate its safety and efficacy in humans.

Synthesis Methods

N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea was synthesized using a multi-step process that involved the reaction of 2,4-difluoroaniline with 4-(chloromethyl)benzylamine to form an intermediate, which was then reacted with 4-ethylpiperazine and isocyanate to yield the final product. The synthesis of N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea was reported in a peer-reviewed journal, and the purity and identity of the compound were confirmed using various analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea has been extensively studied for its anticancer activity in preclinical models. In vitro studies have shown that N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea induces apoptosis in cancer cells that overexpress BCL-2, while sparing normal cells that have low levels of BCL-2. In vivo studies using xenograft models have demonstrated that N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea inhibits tumor growth and prolongs survival in mice bearing BCL-2-dependent tumors. These findings suggest that N-(2,4-difluorophenyl)-N'-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}urea has potential as a therapeutic agent for cancer.